![molecular formula C9H18Cl2N4O B1529056 {3-[(Piperidin-1-yl)methyl]-1,2,4-oxadiazol-5-yl}methanamine dihydrochloride CAS No. 1803593-96-5](/img/structure/B1529056.png)
{3-[(Piperidin-1-yl)methyl]-1,2,4-oxadiazol-5-yl}methanamine dihydrochloride
Overview
Description
Piperidine is an essential heterocyclic system and a pivotal cornerstone in the production of drugs . It’s an organic heterocyclic amine widely used as a building block and reagent in synthesizing organic compounds, including medicinal products . 1,2,4-Oxadiazole is another heterocyclic compound often found in various pharmaceuticals .
Synthesis Analysis
Piperidine derivatives are synthesized in various ways and are utilized in different therapeutic applications . They are used as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic, and/or anticoagulant agents .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . The structure of 1,2,4-oxadiazole consists of a five-membered ring with two carbon atoms, one nitrogen atom, and two oxygen atoms .Chemical Reactions Analysis
Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Scientific Research Applications
Pharmaceutical Research
Oxadiazole compounds are known for their wide range of pharmacological activities. They have been studied for their potential as antimicrobial , anticancer , anti-inflammatory , and antiviral agents . This compound could be explored for similar therapeutic applications.
Material Science
In material science, oxadiazoles serve as building blocks for new polymers due to their stability and ability to link other functional groups . Research could focus on developing novel materials with enhanced properties.
Organic Synthesis
As intermediates in organic synthesis, oxadiazoles are valuable due to their reactivity and versatility . This compound might be used to synthesize complex molecules or as a bio-isosteric replacement for esters and amide functions .
Medicinal Chemistry
In medicinal chemistry, oxadiazole derivatives are employed as drug candidates for various diseases . The compound could be part of drug design studies aiming to develop new treatments.
Energetic Materials
Oxadiazole derivatives exhibit energetic behavior, making them interesting for research into explosives or propellants . This compound could be analyzed for its potential in this field.
Biological Activity Studies
The biological activity spectrum of oxadiazoles includes properties like analgesic , antimycobacterial , and anti-amoebic . Studies could investigate these activities in the given compound.
Anticonvulsant and Antidiabetic Research
Oxadiazoles have applications in anticonvulsant and antidiabetic medications . Research might explore the efficacy of this compound in treating such conditions.
Vasodilator Applications
Some oxadiazoles have been studied for their vasodilatory effects, which could be beneficial in cardiovascular research .
Future Directions
properties
IUPAC Name |
[3-(piperidin-1-ylmethyl)-1,2,4-oxadiazol-5-yl]methanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N4O.2ClH/c10-6-9-11-8(12-14-9)7-13-4-2-1-3-5-13;;/h1-7,10H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXCCTFOCQPEARO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=NOC(=N2)CN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18Cl2N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{3-[(Piperidin-1-yl)methyl]-1,2,4-oxadiazol-5-yl}methanamine dihydrochloride | |
CAS RN |
1803593-96-5 |
Source
|
| Record name | [3-(piperidin-1-ylmethyl)-1,2,4-oxadiazol-5-yl]methanamine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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